3-(3,5-dimethylisoxazol-4-yl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[thiophen-2-yl(thiophen-3-yl)methyl]propanamide
• InChI: InChI=1S/C17H18N2O2S2/c1-11-14(12(2)21-19-11)5-6-16(20)18-17(13-7-9-22-10-13)15-4-3-8-23-15/h3-4,7-10,17H,5-6H2,1-2H3,(H,18,20)
• InChI Key: GVFHNSUGXUPQFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C17H18N2O2S2
• Molecular Weight: 346.5 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)propanamide, also known as DIMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry Applications

In medicinal chemistry, compounds with similar structural features have been explored for their therapeutic potential. For instance, derivatives of similar structures have been synthesized and evaluated for their cytotoxicity and potential as anticancer agents. The synthesis of N-1-(3,5-Dimethyl-4-isoxozolyl)-3-(4-aryl-5-thioxo-4,5-dihydro-1-H-1,2,4-triazol-3-yl)propanamides has been explored for possible antitumor applications, highlighting the interest in derivatives of isoxazole for their bioactive potential (Reddy et al., 2010).

Synthesis of Novel Compounds

The chemical synthesis of novel compounds with similar frameworks is a significant area of research. For example, the development of 3-acyl derivatives of dihydronaphtho[2,3-b]thiophen-4,9-dione systems was studied for their cytotoxicity and topoisomerase II inhibitory activity, indicating the exploration of thiophene derivatives for developing new therapeutic agents (Gomez-Monterrey et al., 2011).